Walnut protein hydrolysates ameliorate alcohol-induced cognitive impairment (AICI) by alleviating oxidative stress and inflammation in the brain and improving hippocampal synaptic plasticity in Sprague–Dawley rats†
Food & Function Pub Date: 2022-10-21 DOI: 10.1039/D2FO01709A
Abstract
Alcohol-induced cognitive impairment (AICI) has become a public health concern and thus effective intervention is urgently needed. The present study aims to assess the amelioration effect of walnut protein hydrolysate (WPH) in AICI rats and elucidate the associated mechanism. The Morris water maze task verified the significant amelioration effect of WPH against learning and memory deficits. Moreover, a reduction of oxidative stress and inflammation in brain tissues was observed and the significant enhancement of brain-derived neurotrophic factor (BDNF), postsynaptic density protein (PSD95) and cAMP-response element binding protein (p-CREB) expression (P < 0.05) indicated the rescue of damaged hippocampal synaptic plasticity. In addition, after WPH administration, disorders of ERK and caspase-3 signal pathways, abnormality in the release of the neurotransmitters acetylcholine (ACh) and gamma-aminobutyric acid (GABA), and histopathological impairment in the hippocampus of AICI rats were ameliorated in a dose-dependent manner. Overall, the amelioration of AICI by WPH might result from the alleviation of oxidative stress and inflammation in brain tissue and the improvement of hippocampal synaptic plasticity.
Recommended Literature
- [1] The effects of overhang placement and multivalency on cell labeling by DNA origami†
- [2] A challenging Heck reaction of maleimides†
- [3] Slow relaxation of the magnetization, reversible solvent exchange and luminescence in 2D anilato-based frameworks†‡
- [4] Ladder-type poly(benzopentalene) derivatives with tunable energy levels by “click” reaction
- [5] A sandwich-type aluminium complex composed of tri-lacunary Keggin-type polyoxotungstate: synthesis and X-ray crystal structure of [(A-PW9O34)2{W(OH)(OH2)}{Al(OH)(OH2)}{Al(μ-OH)(OH2)2}2]7−†
- [6] Co3O4–C core–shell nanowire array as an advanced anode material for lithium ion batteries†
- [7] Microwave digestion technique for the extraction of minerals from environmental marine sediments for analysis by inductively coupled plasma atomic emission spectrometry and atomic absorption spectrometry
- [8] Tailored preparation of WO3 nano-grassblades on FTO substrate for photoelectrochemical water splitting†
- [9] Environmentally benign and diastereoselective synthesis of 2,4,5-trisubstituted-2-imidazolines†
- [10] Platinum-containing heterometallic complexes in cancer therapy: advances and perspectives
Journal Name：Food & Function
Research Products
-
Ethylenediamine dihydrochloride
CAS no.: 333-18-6
-
CAS no.: 2457-76-3
-
CAS no.: 87-91-2
-
5-fluoro-2-hydroxybenzoic acid
CAS no.: 345-16-4
-
6-methylpyridine-3-carbonitrile
CAS no.: 3222-48-8
-
CAS no.: 2785-98-0
-
CAS no.: 108-58-7
